Cas no 1021258-79-6 (ethyl 4-{[4-(carbamoylmethyl)-1,3-thiazol-2-yl]carbamoyl}piperazine-1-carboxylate)

• Product Name: ethyl 4-{[4-(carbamoylmethyl)-1,3-thiazol-2-yl]carbamoyl}piperazine-1-carboxylate
• CAS No: 1021258-79-6
• MF: C₁₃H₁₉N₅O₄S
• MW: 341.38606095314
• CID: 6445939
• PubChem ID: 42437024
• Update Time: 2025-06-10

ethyl 4-{[4-(carbamoylmethyl)-1,3-thiazol-2-yl]carbamoyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{[4-(carbamoylmethyl)-1,3-thiazol-2-yl]carbamoyl}piperazine-1-carboxylate
• ethyl 4-[[4-(2-amino-2-oxoethyl)-1,3-thiazol-2-yl]carbamoyl]piperazine-1-carboxylate
• 1021258-79-6
• AKOS024506239
• VU0641512-1
• F5314-0213
• ethyl 4-((4-(2-amino-2-oxoethyl)thiazol-2-yl)carbamoyl)piperazine-1-carboxylate

• Inchi： 1S/C13H19N5O4S/c1-2-22-13(21)18-5-3-17(4-6-18)12(20)16-11-15-9(8-23-11)7-10(14)19/h8H,2-7H2,1H3,(H2,14,19)(H,15,16,20)
• InChI Key： GRIYAACAQOPTFZ-UHFFFAOYSA-N
• SMILES： S1C=C(CC(N)=O)N=C1NC(N1CCN(C(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 341.11577528g/mol
• Monoisotopic Mass: 341.11577528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 146Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives